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Compound of Interest

Compound Name: 2-Ethoxy-2-methylbutane

Cat. No.: B166765

An In-depth Technical Guide to 2-Ethoxy-2-
methylbutane

CAS Number: 919-94-8

This technical guide provides a comprehensive overview of 2-ethoxy-2-methylbutane, also
known as tert-amyl ethyl ether (TAEE). It is intended for researchers, scientists, and
professionals in drug development and chemical synthesis. This document covers the
compound's chemical and physical properties, safety information, and detailed experimental
protocols for its synthesis and analysis.

Chemical and Physical Properties

2-Ethoxy-2-methylbutane is a colorless liquid primarily used as a fuel additive to increase the
octane rating of gasoline.[1] Its properties make it an attractive alternative to other fuel
oxygenates like methyl tert-butyl ether (MTBE).

Table 1: Physical and Chemical Properties of 2-Ethoxy-2-methylbutane
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Property Value Source
CAS Number 919-94-8 [11[2][3][4]
Molecular Formula C7H160 [11[2][3]
Molecular Weight 116.20 g/mol [11[3114]
IUPAC Name 2-Ethoxy-2-methylbutane [2][4]
Synonyms tert-Amyl ethyl ether (TAEE), 1]
Ethyl tert-pentyl ether
Density 0.772 g/cm3 [1]
Boiling Point 102.2 °C at 760 mmHg [1]
Flash Point 5°C [1]
Refractive Index 1.396 [1]

Vapor Pressure

39.4 mmHg at 25 °C

[1]

Safety Data Sheet Summary

A comprehensive understanding of the safety profile of 2-ethoxy-2-methylbutane is crucial for
its handling and use in a laboratory or industrial setting.

Table 2: GHS Hazard Statements for 2-Ethoxy-2-methylbutane

Hazard Code Statement

H225 Highly flammable liquid and vapor

H304 May be fatal if swallowed and enters airways
H315 Causes skin irritation

H319 Causes serious eye irritation

H336 May cause drowsiness or dizziness

Source:[4]
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Handling and Storage:

Keep away from heat, sparks, open flames, and hot surfaces.[5][6]

Store in a well-ventilated place and keep the container tightly closed.[5][6]

Use explosion-proof electrical, ventilating, and lighting equipment.[5][6]

Wear protective gloves, eye protection, and face protection.[7]

In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[5]

Experimental Protocols
Synthesis of 2-Ethoxy-2-methylbutane (tert-Amyl Ethyl
Ether)

The primary industrial synthesis of 2-ethoxy-2-methylbutane involves the acid-catalyzed
etherification of isoamylenes (such as 2-methyl-1-butene and 2-methyl-2-butene) with ethanol.
[1] lon-exchange resins are commonly employed as catalysts in this liquid-phase reaction.

Materials and Equipment:

Batch reactor equipped with a stirrer and temperature control system

2-methyl-1-butene (or a mixture of isoamylenes)

Ethanol

NKC-9 ion-exchange resin (or similar acidic catalyst)

Nitrogen gas for inerting the reactor

Gas chromatograph (GC) for reaction monitoring
Procedure:

o Catalyst Preparation: The ion-exchange resin is washed and dried according to the
manufacturer's specifications.
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Reactor Setup: The batch reactor is cleaned, dried, and purged with nitrogen to create an
inert atmosphere.

Charging Reactants: A specific molar ratio of ethanol to 2-methyl-1-butene is charged into
the reactor along with the catalyst. The catalyst loading is typically a percentage of the total
reactant weight.

Reaction Conditions: The reactor is heated to the desired temperature (e.g., 313-343 K) and
the stirrer is set to a constant speed (e.g., 1000 rpm) to ensure proper mixing. The reaction is
carried out under a specific pressure.

Reaction Monitoring: Samples are withdrawn from the reactor at regular intervals and
analyzed by gas chromatography to monitor the conversion of reactants and the formation of
2-ethoxy-2-methylbutane.

Product Isolation and Purification: Upon completion of the reaction, the catalyst is filtered off.
The resulting mixture is then purified, typically by distillation, to isolate the 2-ethoxy-2-
methylbutane from unreacted starting materials and any byproducts.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a powerful analytical technique for the identification and quantification of 2-ethoxy-2-
methylbutane.

Instrumentation:

o Gas chromatograph coupled with a mass spectrometer (GC-MS)
e Capillary column (e.g., HP-5MS)

e Helium carrier gas

Procedure:

o Sample Preparation: The sample containing 2-ethoxy-2-methylbutane is diluted with a
suitable solvent (e.g., hexane) to an appropriate concentration. An internal standard may be
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added for quantitative analysis.

Injection: A small volume of the prepared sample is injected into the GC inlet, which is
maintained at a high temperature to vaporize the sample.

Chromatographic Separation: The vaporized sample is carried by the helium gas through the
capillary column. The components of the sample are separated based on their boiling points
and interactions with the stationary phase of the column.

Mass Spectrometry Detection: As the separated components elute from the column, they
enter the mass spectrometer. The molecules are ionized (e.g., by electron impact), and the
resulting charged fragments are separated based on their mass-to-charge ratio.

Data Analysis: The mass spectrum of the eluting compound is recorded. The fragmentation
pattern is a unique fingerprint that allows for the identification of 2-ethoxy-2-methylbutane
by comparing it to a reference spectrum from a database (e.g., NIST).
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Click to download full resolution via product page

Caption: Synthesis of 2-ethoxy-2-methylbutane.
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Caption: GC-MS Analysis Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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